N-(2,5-difluorophenyl)(phenyl)methanesulfonamide

• Molecular Formula: C13H11F2NO2S
• Molecular Weight: 283.3 g/mol
• IUPAC Name: N-(2,5-difluorophenyl)-1-phenylmethanesulfonamide
• InChI: InChI=1S/C13H11F2NO2S/c14-11-6-7-12(15)13(8-11)16-19(17,18)9-10-4-2-1-3-5-10/h1-8,16H,9H2
• InChI Key: RNSWSPZJOBKPMJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CS(=O)(=O)NC2=C(C=CC(=C2)F)F

Description

N-(2,5-difluorophenyl)(phenyl)methanesulfonamide, also known as DFPMS, is a chemical compound that has gained significant attention in scientific research due to its various biological activities. DFPMS is a sulfonamide derivative that has been synthesized using different methods.

Mechanism of Action

N-(2,5-difluorophenyl)(phenyl)methanesulfonamide exerts its biological effects by inhibiting the activity of carbonic anhydrase IX (CA IX), which is overexpressed in various cancer cells. CA IX plays a crucial role in tumor growth and survival by regulating the pH of the tumor microenvironment. N-(2,5-difluorophenyl)(phenyl)methanesulfonamide also inhibits the production of inflammatory cytokines by inhibiting the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of various inflammatory genes.
Biochemical and Physiological Effects:
N-(2,5-difluorophenyl)(phenyl)methanesulfonamide has been shown to have various biochemical and physiological effects. It inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-(2,5-difluorophenyl)(phenyl)methanesulfonamide also inhibits the migration and invasion of cancer cells by inhibiting the activity of matrix metalloproteinases (MMPs). Moreover, N-(2,5-difluorophenyl)(phenyl)methanesulfonamide has been found to have anti-angiogenic effects by inhibiting the production of vascular endothelial growth factor (VEGF), a protein that promotes the formation of new blood vessels.

Advantages and Limitations for Lab Experiments

N-(2,5-difluorophenyl)(phenyl)methanesulfonamide has several advantages for lab experiments, including its high solubility in water and organic solvents, stability at room temperature, and low toxicity. However, N-(2,5-difluorophenyl)(phenyl)methanesulfonamide has some limitations, such as its low yield during synthesis and its relatively high cost compared to other sulfonamide derivatives.

Future Directions

N-(2,5-difluorophenyl)(phenyl)methanesulfonamide has the potential for further research in various areas. Firstly, it can be studied for its anti-cancer effects on other types of cancer, such as prostate and pancreatic cancer. Secondly, N-(2,5-difluorophenyl)(phenyl)methanesulfonamide can be modified to improve its potency and selectivity towards CA IX. Thirdly, N-(2,5-difluorophenyl)(phenyl)methanesulfonamide can be used as a lead compound for the development of new anti-inflammatory and antibacterial drugs. Lastly, N-(2,5-difluorophenyl)(phenyl)methanesulfonamide can be studied for its potential as a diagnostic tool for cancer imaging, as CA IX is overexpressed in various cancer cells.
Conclusion:
In conclusion, N-(2,5-difluorophenyl)(phenyl)methanesulfonamide is a sulfonamide derivative that has gained significant attention in scientific research due to its various biological activities. N-(2,5-difluorophenyl)(phenyl)methanesulfonamide inhibits the growth of cancer cells, has anti-inflammatory and antibacterial effects, and inhibits the activity of CA IX and NF-κB. N-(2,5-difluorophenyl)(phenyl)methanesulfonamide has several advantages for lab experiments but also has some limitations. Further research on N-(2,5-difluorophenyl)(phenyl)methanesulfonamide can lead to the development of new drugs for cancer, inflammation, and bacterial infections, as well as its potential as a diagnostic tool for cancer imaging.

Synthesis Methods

N-(2,5-difluorophenyl)(phenyl)methanesulfonamide can be synthesized using various methods, including the reaction of 2,5-difluoroaniline with benzenesulfonyl chloride in the presence of a base. Another method involves the reaction of 2,5-difluoroaniline with benzenesulfonyl chloride in the presence of a catalyst. The yield of N-(2,5-difluorophenyl)(phenyl)methanesulfonamide using these methods ranges from 60-80%.

Scientific Research Applications

N-(2,5-difluorophenyl)(phenyl)methanesulfonamide has been studied for its biological activities, such as anti-inflammatory, anti-cancer, and anti-bacterial properties. It has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer. N-(2,5-difluorophenyl)(phenyl)methanesulfonamide has also been found to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. Moreover, N-(2,5-difluorophenyl)(phenyl)methanesulfonamide has been shown to have antibacterial activity against gram-positive bacteria.